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Compound of Interest

Compound Name: XD14

Cat. No.: B611840 Get Quote

Proper disposal of laboratory and medical equipment is a critical component of operational

safety and environmental responsibility. The XD14 is identified not as a chemical agent, but as

a wireless digital radiography (DR) detector, a piece of sophisticated electronic equipment.[1][2]

[3][4][5] As such, its disposal is governed by regulations for electronic waste, particularly

concerning its internal components.

This guide provides the essential procedural steps for the safe and compliant disposal of the

XD14 DR detector, ensuring that researchers, scientists, and drug development professionals

can manage the end-of-life phase of this equipment responsibly.

Device Specifications and Components
Understanding the key components of the XD14 detector is the first step in determining the

correct disposal pathway. The following table summarizes the operational and environmental

specifications relevant to its end-of-life handling.
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Specification Detail Disposal Relevance

Device Type
Wireless Digital X-ray Imaging

Solution

Must be disposed of as

electronic waste (e-waste)

according to local and national

regulations (e.g., WEEE

Directive).[6]

Power Supply
DC 24V, Max 1.0A via tethered

cable; Lithium-ion battery pack

The lithium-ion battery

presents a fire or chemical

burn risk if mistreated and

requires special disposal.[6][7]

IPX Rating IP67

Indicates a high degree of

protection against dust and

water ingress, but does not

alter disposal requirements.[7]

Operational Temperature 0 to +40°C
Standard operational range for

electronic medical devices.

Storage Temperature -15 to +55°C
Relevant for storing the device

prior to disposal.

Step-by-Step Disposal Protocol for the XD14
Detector
Adherence to a structured disposal protocol is mandatory to ensure safety and regulatory

compliance. The following steps provide a clear guide for the end-of-life management of the

XD14 detector.

Step 1: Decontamination Before initiating disposal, the device must be thoroughly

decontaminated. As the detector is used in clinical and research settings, it may have been

exposed to biological materials or cleaning agents.

Cleaning: Clean all external surfaces according to the manufacturer's instructions. Use

approved disinfectants that are compatible with the device materials.
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Prohibition: Do not use UV disinfection methods.[1]

Safety: Follow all safety instructions for the selected disinfectants.[1]

Step 2: Battery Removal and Handling The internal lithium-ion battery must be handled

separately from the main device chassis.

Removal: If possible and sanctioned by the manufacturer's service guidelines, the battery

pack should be carefully removed from the detector.

Insulation: Insulate the battery terminals by sealing them with insulation tape or other

appropriate means to prevent short-circuiting.[6]

Segregation: Do not dispose of the battery as standard municipal waste. It must be sent to a

dedicated battery recycling facility.[6]

Step 3: Electronic Waste (E-Waste) Segregation The main body of the XD14 detector is

classified as Waste from Electrical and Electronic Equipment (WEEE).[6]

Collection: Do not dispose of the detector in general waste streams.

Contact Specialist Vendor: Arrange for collection by a certified e-waste management service

that specializes in medical or laboratory equipment. These vendors are equipped to handle

the recycling of electronic components and the disposal of non-recyclable parts in an

environmentally sound manner.

Local Regulations: Always observe local and national government regulations pertaining to

e-waste disposal.[6]

Step 4: Documentation Maintain a clear record of the disposal process for auditing and

compliance purposes.

Log Date of Decommissioning: Note the date the device was taken out of service.

Record Disposal Vendor: Keep a record of the certified e-waste vendor used.

Certificate of Disposal: Obtain a certificate of destruction or recycling from the vendor as

proof of proper disposal.
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Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of the XD14
detector, from initial decommissioning to final documentation.
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Start: Decommission XD14 Detector

Step 1: Decontaminate Device Surfaces

Is Battery Removal Possible?

Step 2a: Safely Remove
Lithium-ion Battery

Yes

Step 3: Process Detector as E-Waste

NoStep 2b: Insulate Battery Terminals

Dispose via Certified
Battery Recycler

Contact Certified E-Waste
Disposal Vendor

Step 4: Document Disposal
(Obtain Certificate)

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe and compliant disposal of the XD14 DR Detector.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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